Cas no 52131-48-3 (ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER)

• Product Name: ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER
• CAS No: 52131-48-3
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 3347231
• PubChem ID: 737004
• Update Time: 2025-04-21

ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER
• ethyl 2-quinolin-2-ylsulfanylacetate
• Acetic acid, 2-(2-quinolinylthio)-, ethyl ester
• STK841241
• Z19647373
• ethyl (quinolin-2-ylsulfanyl)acetate
• AKOS000521129
• ethyl 2-quinolin-2-ylsulfanylethanoate
• DTXSID301331623
• ethyl 2-(quinolin-2-ylsulfanyl)acetate
• 2-(2-quinolinylthio)acetic acid ethyl ester
• cid_737004
• SR-01000401822
• 52131-48-3
• CCG-48610
• 2-(2-quinolylthio)acetic acid ethyl ester
• CHEMBL1541815
• BDBM114376
• HMS1414H13
• SR-01000401822-2
• SMR000283235
• HMS2718D24
• SR-01000401822-1
• AB00076753-01
• MLS000689202
• CBDivE_011458
• IFLab1_000871

• Inchi： 1S/C13H13NO2S/c1-2-16-13(15)9-17-12-8-7-10-5-3-4-6-11(10)14-12/h3-8H,2,9H2,1H3
• InChI Key： AIHOCXBKNMJTLF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1C=CC2C(N=1)=CC=CC=2

Computed Properties

• Exact Mass: 247.06669983Da
• Monoisotopic Mass: 247.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.5Ų